2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide

• IUPAC Name: 2-(4-methyl-2-oxochromen-7-yl)oxy-N-phenylpropanamide
• InChI: InChI=1S/C19H17NO4/c1-12-10-18(21)24-17-11-15(8-9-16(12)17)23-13(2)19(22)20-14-6-4-3-5-7-14/h3-11,13H,1-2H3,(H,20,22)
• InChI Key: LAZNUEBBRKNKGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC(C)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide is a chemical compound that belongs to the family of amides. This compound has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide has been extensively studied for its potential applications in various fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer properties, and it can induce apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the expression of various oncogenes, which play a crucial role in the development and progression of cancer.
Biochemical and Physiological Effects
2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the expression of various cytokines, which play a crucial role in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide in lab experiments is its potent anticancer properties. This compound has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for the development of new cancer therapies. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the scientific research of 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide. One of the most promising directions is the development of new cancer therapies based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as immunology and neurology. Finally, more research is needed to explore the potential toxicity of this compound and its safety profile in different experimental settings.
Conclusion
2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide is a chemical compound that has been extensively studied for its potential applications in various fields. This compound has potent anticancer properties and can induce apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of new cancer therapies. While there are some limitations to its use in certain experimental settings, the future directions for the scientific research of 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-phenylpropanamide are promising, and further research is needed to fully understand its potential applications.